Cas no 83811-69-2 (Benzene, 1-(3-methoxypropyl)-4-(4-pentylcyclohexyl)-)

• Product name: Benzene, 1-(3-methoxypropyl)-4-(4-pentylcyclohexyl)-
• CAS No: 83811-69-2
• MF: C₂₁H₃₄O
• MW: 302.49406
• CID: 668397
• PubChem ID: 71414871

Benzene, 1-(3-methoxypropyl)-4-(4-pentylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-methoxypropyl)-4-(4-pentylcyclohexyl)-
• 1-(3-methoxypropyl)-4-(4-pentylcyclohexyl)benzene
• 83811-69-2
• DTXSID40834306
• SCHEMBL19721904

• Inchi： InChI=1S/C21H34O/c1-3-4-5-7-18-9-13-20(14-10-18)21-15-11-19(12-16-21)8-6-17-22-2/h11-12,15-16,18,20H,3-10,13-14,17H2,1-2H3
• InChI Key： IIFRFUWEZRVZJG-UHFFFAOYSA-N
• SMILES： CCCCCC1CCC(CC1)C2=CC=C(C=C2)CCCOC

Computed Properties

• Exact Mass: 302.260965704g/mol
• Monoisotopic Mass: 302.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 9.2Ų